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An In-depth Technical Guide to the Solubility of Barium Nitrite in Water and Ethanol

Abstract
This technical guide provides a comprehensive overview of the solubility of barium nitrite
(Ba(NO₂)₂) in two common solvents: water and ethanol. Barium nitrite, an inorganic salt, is

utilized in various industrial applications, including as a corrosion inhibitor and in diazotization

reactions.[1] A thorough understanding of its solubility is critical for optimizing these processes,

as well as for developing new applications in fields such as materials science and drug

development. This document collates quantitative solubility data, outlines detailed experimental

methodologies for solubility determination, and presents logical workflows and relationships

through diagrams to support researchers and scientists.

Physicochemical Properties of Barium Nitrite
Barium nitrite is a yellowish-white crystalline solid that can exist in both anhydrous (Ba(NO₂)₂)

and monohydrate (Ba(NO₂)₂·H₂O) forms.[2][3] The monohydrate is the more commonly

encountered form.[2][3] It is important to distinguish between these two forms, as their physical

properties, including solubility, can differ. The monohydrate loses its water of crystallization at

approximately 100-115°C, and the anhydrous salt decomposes at temperatures around 217-

267°C.[1][2] Like all soluble barium salts, barium nitrite is toxic if ingested or inhaled.[2]

Solubility of Barium Nitrite in Water
The solubility of barium nitrite in water is high and demonstrates a strong positive correlation

with temperature. As the temperature of the water increases, the amount of barium nitrite that
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can be dissolved also increases significantly.

Quantitative Solubility Data in Water
The following table summarizes the available quantitative data for the solubility of barium
nitrite monohydrate in water at various temperatures.

Temperature (°C) Solubility (g / 100 g H₂O) Solubility (g / 100 mL H₂O)

0 54.8[3][4] 54.8[3]

20 - 67.5[1][2][3]

100 319[4] 300 - 319[2][3]

Note: The density of water is assumed to be approximately 1 g/mL. Data is primarily for the

monohydrate form unless otherwise specified.

Solubility of Barium Nitrite in Ethanol
The solubility of barium nitrite in ethanol is considerably lower than in water. Reports on its

solubility in pure ethanol are often qualitative and sometimes conflicting, ranging from

"insoluble" to "slightly soluble" or "soluble".[1][3][4] This variation may depend on the form of

the barium nitrite (anhydrous vs. monohydrate) and the specific experimental conditions.

Quantitative Solubility Data in Ethanol
Quantitative data for the solubility of barium nitrite in ethanol is limited. However, one specific

data point is available for its solubility in an aqueous ethanol solution.

Solvent Temperature (°C) Solubility (g / 100 mL)

80% Ethanol (aq) 20 1.24[2]

This data indicates that while barium nitrite is sparingly soluble in aqueous ethanol, it is not

entirely insoluble. The presence of water in the ethanol significantly influences its dissolution

capacity.
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Experimental Protocol for Solubility Determination
The determination of a salt's solubility is a fundamental experimental procedure in chemistry.

The following protocol describes the isothermal saturation method, a common technique for

generating accurate solubility data.

Isothermal Saturation Method
Objective: To determine the solubility of barium nitrite in a given solvent at a constant

temperature.

Materials:

Barium nitrite (monohydrate)

Solvent (e.g., deionized water, absolute ethanol)

Thermostatic water bath or incubator

Erlenmeyer flasks with stoppers

Magnetic stirrer and stir bars

Syringe filters (0.45 µm pore size)

Pre-weighed evaporating dishes

Analytical balance

Drying oven

Procedure:

Temperature Control: Set the thermostatic water bath to the desired experimental

temperature (e.g., 25°C) and allow it to equilibrate.

Sample Preparation: Add an excess amount of barium nitrite solid to an Erlenmeyer flask

containing a known volume or mass of the solvent. The presence of undissolved solid is

crucial to ensure saturation.
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Equilibration: Place the flask in the thermostatic bath and stir the mixture vigorously using a

magnetic stirrer. Allow the system to equilibrate for a sufficient period (typically several

hours) to ensure the solution is fully saturated.

Sample Withdrawal: Stop the stirring and allow the excess solid to settle. Carefully withdraw

a known volume of the clear supernatant liquid using a syringe fitted with a filter to prevent

any undissolved solid from being collected.

Mass Determination: Dispense the filtered saturated solution into a pre-weighed evaporating

dish and record the exact mass of the solution.

Solvent Evaporation: Place the evaporating dish in a drying oven set to a temperature that

will evaporate the solvent without decomposing the salt (e.g., 80-90°C for water).

Final Weighing: Once all the solvent has evaporated and the dish has cooled to room

temperature in a desiccator, weigh the dish containing the dry barium nitrite residue.

Calculation: Calculate the solubility using the recorded masses.

Solubility (g / 100 g solvent) = [(Mass of residue) / (Mass of solution - Mass of residue)] x

100

The following diagram illustrates the general workflow for this experimental protocol.
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Experimental workflow for determining the solubility of Barium Nitrite.
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Factors Influencing Solubility
The dissolution of barium nitrite is a dynamic equilibrium process influenced by several key

factors. Understanding these factors is essential for controlling and predicting its solubility in

various systems.

Solubility of
Barium Nitrite

Temperature

Higher temperature generally
increases solubility in water.

Solvent Polarity
(e.g., Water vs. Ethanol)

Higher polarity (water) leads to
much greater solubility.

Common Ion Effect

Presence of Ba²⁺ or NO₂⁻ ions
from other sources decreases solubility.

Particle Size

Smaller particles dissolve faster,
but do not change the equilibrium

solubility value.

Click to download full resolution via product page

Key factors influencing the solubility of Barium Nitrite in a solvent.

Temperature: For the dissolution of barium nitrite in water, which is an endothermic

process, increasing the temperature shifts the equilibrium towards dissolution, thereby

increasing solubility.

Solvent Polarity: Barium nitrite is an ionic salt. It dissolves readily in polar solvents like

water, which can effectively solvate the Ba²⁺ and NO₂⁻ ions. In less polar solvents like

ethanol, the solvation energy is much lower, resulting in significantly reduced solubility.

Common Ion Effect: According to Le Châtelier's principle, if a solution of barium nitrite is

supplemented with another soluble salt containing either barium (Ba²⁺) or nitrite (NO₂⁻) ions,

the solubility of barium nitrite will decrease.

Particle Size: While not affecting the thermodynamic solubility limit, smaller particle sizes

increase the surface area available for solvation, leading to a faster rate of dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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